Cas no 1041748-30-4 (HEABORBHPZNNJQ-UHFFFAOYSA-N)

• Product Name: HEABORBHPZNNJQ-UHFFFAOYSA-N
• CAS No: 1041748-30-4
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• MDL: MFCD00245202
• CID: 5215085
• Update Time: 2025-10-10

HEABORBHPZNNJQ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• HEABORBHPZNNJQ-UHFFFAOYSA-N
• Benzeneacetic acid, α-[[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]amino]-, ethyl ester

• MDL： MFCD00245202
• Inchi： 1S/C20H17NO4/c1-2-25-20(24)17(13-8-4-3-5-9-13)21-12-16-18(22)14-10-6-7-11-15(14)19(16)23/h3-12,17,21H,2H2,1H3
• InChI Key： HEABORBHPZNNJQ-UHFFFAOYSA-N
• SMILES： C1(=C/NC(C2C=CC=CC=2)C(OCC)=O)\C(=O)C2=C(C=CC=C2)C\1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on HEABORBHPZNNJQ-UHFFFAOYSA-N

Comprehensive Overview of HEABORBHPZNNJQ-UHFFFAOYSA-N (CAS No. 1041748-30-4): Properties, Applications, and Industry Relevance

The chemical compound identified by CAS No. 1041748-30-4 and the InChIKey HEABORBHPZNNJQ-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in scientific research and industrial applications.

HEABORBHPZNNJQ-UHFFFAOYSA-N represents a specialized organic molecule often utilized in advanced material science and pharmaceutical research. Its CAS registry number 1041748-30-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic literature and patent filings. The compound's distinct molecular architecture, featuring multiple functional groups, enables interactions with biological targets and synthetic polymers, making it valuable for drug discovery and polymer engineering.

Recent studies highlight the role of 1041748-30-4 in sustainable chemistry initiatives. As industries prioritize eco-friendly alternatives, researchers are exploring this compound's potential in green catalysis and biodegradable material formulations. The HEABORBHPZNNJQ-UHFFFAOYSA-N derivative has shown promise in reducing energy consumption during synthetic processes, aligning with global efforts to minimize carbon footprints in chemical manufacturing.

In pharmaceutical contexts, CAS 1041748-30-4 has been investigated for its bioactivity profiles. Computational modeling suggests that the HEABORBHPZNNJQ scaffold could serve as a precursor for novel therapeutic agents targeting metabolic disorders. This aligns with current healthcare trends focusing on personalized medicine and small-molecule drug development, addressing frequently searched topics like "next-generation drug candidates" and "molecular docking studies."

The compound's stability under various pH conditions makes 1041748-30-4 particularly relevant for formulation scientists. Industrial applications range from specialty coatings with enhanced durability to advanced electrolyte systems for energy storage devices. These applications respond to growing market demands for high-performance materials in electric vehicle components and renewable energy infrastructure.

Analytical characterization of HEABORBHPZNNJQ-UHFFFAOYSA-N typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for reproducibility in research and commercial production. Quality control protocols for CAS 1041748-30-4 adhere to stringent international standards, ensuring batch-to-batch consistency for end-users.

From a commercial perspective, the global market for 1041748-30-4 derivatives has shown steady growth, driven by increased R&D investment in functional materials and bioactive compounds. Supply chain specialists note rising demand from Asia-Pacific regions, particularly for applications in electronic materials and specialty chemicals. This trend reflects broader industry shifts toward technologically advanced additives and intermediates.

Safety assessments of HEABORBHPZNNJQ-UHFFFAOYSA-N indicate favorable toxicological profiles under standard handling conditions. Proper storage recommendations include protection from moisture and extreme temperatures to maintain the compound's stability over extended periods. These precautions address common laboratory safety queries while emphasizing responsible chemical management practices.

Future research directions for CAS 1041748-30-4 may explore its potential in nanotechnology applications, particularly as a building block for molecular self-assembly systems. Such developments could revolutionize fields like targeted drug delivery and nanoelectronics, topics frequently discussed in scientific forums and industry conferences.

In summary, HEABORBHPZNNJQ-UHFFFAOYSA-N (CAS No. 1041748-30-4) represents a versatile chemical entity with cross-disciplinary significance. Its evolving applications mirror contemporary scientific priorities, from sustainable chemistry to advanced healthcare solutions, positioning this compound as a subject of ongoing innovation and commercial interest.